Zalospirone Zalospirone
Brand Name: Vulcanchem
CAS No.: 114298-18-9
VCID: VC20889996
InChI: InChI=1S/C24H29N5O2/c30-22-20-18-6-7-19(17-5-4-16(17)18)21(20)23(31)29(22)11-2-1-10-27-12-14-28(15-13-27)24-25-8-3-9-26-24/h3-9,16-21H,1-2,10-15H2/t16-,17+,18-,19+,20-,21+
SMILES: C1CN(CCN1CCCCN2C(=O)C3C4C=CC(C3C2=O)C5C4C=C5)C6=NC=CC=N6
Molecular Formula: C24H29N5O2
Molecular Weight: 419.5 g/mol

Zalospirone

CAS No.: 114298-18-9

Cat. No.: VC20889996

Molecular Formula: C24H29N5O2

Molecular Weight: 419.5 g/mol

* For research use only. Not for human or veterinary use.

Zalospirone - 114298-18-9

Specification

CAS No. 114298-18-9
Molecular Formula C24H29N5O2
Molecular Weight 419.5 g/mol
IUPAC Name (1S,2S,6R,7R,8R,11S)-4-[4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]-4-azatetracyclo[5.4.2.02,6.08,11]trideca-9,12-diene-3,5-dione
Standard InChI InChI=1S/C24H29N5O2/c30-22-20-18-6-7-19(17-5-4-16(17)18)21(20)23(31)29(22)11-2-1-10-27-12-14-28(15-13-27)24-25-8-3-9-26-24/h3-9,16-21H,1-2,10-15H2/t16-,17+,18-,19+,20-,21+
Standard InChI Key AERLHOTUXIJQFV-RCPZPFRWSA-N
Isomeric SMILES C1CN(CCN1CCCCN2C(=O)[C@@H]3[C@@H]4C=C[C@H]([C@@H]3C2=O)[C@@H]5[C@H]4C=C5)C6=NC=CC=N6
SMILES C1CN(CCN1CCCCN2C(=O)C3C4C=CC(C3C2=O)C5C4C=C5)C6=NC=CC=N6
Canonical SMILES C1CN(CCN1CCCCN2C(=O)C3C4C=CC(C3C2=O)C5C4C=C5)C6=NC=CC=N6

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